Cas no 80680-06-4 (Tefludazine)

• Product name: Tefludazine
• CAS No: 80680-06-4
• MF: C₂₂H₂₄F₄N₂O
• MW: 408.432379722595
• CID: 877268

Tefludazine Chemical and Physical Properties

Names and Identifiers

• Tefludazine
• 2-{4-[(1R,3S)-3-(4-Fluorophenyl)-6-(trifluoromethyl)-2,3-dihydro- 1H-inden-1-yl]-1-piperazinyl}ethanol
• Tefludazine [INN]
• Tefludazinum [Latin]
• Tefludazina [Spanish]
• 2-(4-(trans-3-(4-Fluorphenyl-6-trifluormethyl-1-indanyl)-1-piperazinyl)ethanol
• trans-4-[3-(p-fluorophenyl)-6-(trifluoromethyl)-1-indanyl]-1-piperazineethanol
• Tefludazinum
• Tefludazina
• trans-4-(3-(p-Fluorophenyl)-6-(trifluoromethyl)-1-indanyl)-1-piperazineethanol
• 1-Piperazineethanol, 4-(3-(4-fluorophenyl)-2,3-dihydro-6-(trifluoromethyl)-1H-indel-1-yl)-, trans-(+-)-
• (1R,3S)-Tefludazine

• Inchi： 1S/C22H24F4N2O/c23-17-4-1-15(2-5-17)19-14-21(28-9-7-27(8-10-28)11-12-29)20-13-16(22(24,25)26)3-6-18(19)20/h1-6,13,19,21,29H,7-12,14H2/t19-,21+/m0/s1
• InChI Key： JSBWGXQXCRYYTG-PZJWPPBQSA-N
• SMILES： FC(C1C=CC2=C(C=1)[C@@H](C[C@H]2C1C=CC(=CC=1)F)N1CCN(CCO)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 529
• Topological Polar Surface Area: 26.7